Cas no 1052715-76-0 (benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate)

• Product Name: benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate
• CAS No: 1052715-76-0
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 1028064
• PubChem ID: 53487823
• Update Time: 2025-06-11

benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxypiperidine-1-carboxylate
• benzyl (3R,4R)-4-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-1-carboxylate
• (3R,4R)-benzyl 3-(tert-butoxycarbonylamino)-4-hydrox
• (3R,4R)-benzyl 3-(tert-butoxycarbonylamino)-4-hydroxypiperidin-1-carboxylate
• (3R,4R)-BENZYL 3-(TERT-BUTOXYCARBONYLAMINO)-4-HYDROXYPIPERIDINE-1-CARBOXYLATE
• AK-38462
• ANW-59399
• CTK8B8143
• KB-250868
• SureCN4120261
• Trans-benzyl 3-((tert-butoxycarbonyl)amino)-4-hydroxypiperidine-1-carboxylate
• trans-(3S,4S)-benzyl 3-((tert-butoxycarbonyl)amino)-4-hydroxypiperidine-1-carboxylate
• benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate
• CS-0362882
• 859854-67-4
• ZOHDMZDTYNCUBC-HUUCEWRRSA-N
• DTXSID60705342
• SCHEMBL4120261
• Benzylrel-(3R,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxypiperidine-1-carboxylate
• 1052715-76-0
• S10991
• trans (+/-)-benzyl 3-(tert-butoxycarbonylamino)-4-hydroxypiperidine-1-carboxylate
• Benzyl (3R,4R)-3-[(tert-butoxycarbonyl)amino]-4-hydroxypiperidine-1-carboxylate
• trans(+/-)-benzyl 3-(tert-butoxycarbonylamino)-4-hydroxypiperidine-1-carboxylate
• Benzyl rel-(3R,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxypiperidine-1-carboxylate
• Benzyl (3R,4R)-3-((tert-butoxycarbonyl)amino)-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-16(22)19-14-11-20(10-9-15(14)21)17(23)24-12-13-7-5-4-6-8-13/h4-8,14-15,21H,9-12H2,1-3H3,(H,19,22)/t14-,15-/m1/s1
• InChI Key： ZOHDMZDTYNCUBC-HUUCEWRRSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC[C@@H](O)[C@H](NC(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 350.18400
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.10000
• LogP: 2.61190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate

Benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate (CAS No. 1052715-76-0)

Benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate (CAS No. 1052715-76-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a key intermediate in the synthesis of various biologically active molecules, particularly those involved in the treatment of neurological disorders and cancer. The unique stereochemistry and functional groups of this compound make it an essential building block for the development of novel therapeutic agents.

The benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate molecule features a piperidine ring with a tert-butoxycarbonyl (Boc) protecting group on the amino functionality and a hydroxyl group at the 4-position. The benzyl ester group provides additional stability and solubility, making it suitable for various synthetic transformations. The chiral centers at the 3 and 4 positions are crucial for the biological activity of the final products derived from this intermediate.

Recent studies have highlighted the importance of benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling pathways. The ability to modulate these receptors has significant therapeutic potential, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its role in GPCR modulation, benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate has been utilized in the development of kinase inhibitors. Kinases are enzymes that catalyze the transfer of phosphate groups from high-energy donor molecules to specific substrates. Dysregulation of kinase activity is implicated in various diseases, including cancer and inflammatory disorders. The structural features of this compound make it an excellent scaffold for designing potent and selective kinase inhibitors.

The synthesis of benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate typically involves several steps, including the protection of functional groups, stereoselective transformations, and deprotection. One common approach is to start with a commercially available piperidine derivative and introduce the Boc protecting group followed by the hydroxylation step. The benzyl ester can then be introduced via esterification or coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability.

One notable application of benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate is in the synthesis of compounds targeting neurodegenerative diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported the use of this intermediate to synthesize a series of compounds that selectively bind to and modulate specific GPCRs involved in Alzheimer's disease. These compounds showed promising results in preclinical studies, demonstrating improved cognitive function and reduced neuroinflammation.

Another area where benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate has shown potential is in cancer research. A study published in Cancer Research described the use of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific kinases involved in tumor growth and metastasis. These inhibitors exhibited high potency and selectivity against their target kinases, making them promising candidates for further development as anticancer agents.

The versatility and biological relevance of benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate have also led to its use in combinatorial chemistry approaches. Combinatorial chemistry involves the simultaneous synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using this intermediate as a starting point, researchers can rapidly generate diverse chemical structures with potential therapeutic applications.

In conclusion, benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-hydroxy-piperidine-1-carboxylate (CAS No. 1052715-76-0) is a valuable chiral intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal scaffold for designing compounds targeting GPCRs, kinases, and other important biological targets. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the development of novel therapeutic agents.